Cas no 3230-76-0 (Retinol,7,10-dihydro-10-hydroxy-)

• Product Name: Retinol,7,10-dihydro-10-hydroxy-
• CAS No: 3230-76-0
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 310415
• PubChem ID: 5463124
• Update Time: 2025-04-19

Retinol,7,10-dihydro-10-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Retinol,7,10-dihydro-10-hydroxy-
• 3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,7-triene-1,6-diol
• (8Z)-10-hydroxy-7,10-dihydroretinol
• 3,7-Dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,7-triene-1,6-diol
• Hydroxenin
• (8E)-10-hydroxy-8,9-didehydro-7,8,9,10-tetrahydroretinol
• Retinol, 7,10-dihydro-10-hydroxy-
• DTXSID201305455
• 3230-76-0
• EINECS 221-771-1
• Hydroxenin, (all E)-
• Hydroxenin, (all E)
• 2,4,7-NONATRIENE-1,6-DIOL, 3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-
• SCHEMBL9215847
• 7,10-Dihydro-10-hydroxyretinol
• 8167MP3JJ2
• UNII-8167MP3JJ2
• Q27269219
• (all E)-hydroxenin

• Inchi： 1S/C20H32O2/c1-15(12-14-21)8-11-19(22)17(3)9-10-18-16(2)7-6-13-20(18,4)5/h8-9,11-12,19,21-22H,6-7,10,13-14H2,1-5H3/b11-8+,15-12+,17-9+
• InChI Key： FRMVBNPEOHCJAG-DICVWWACSA-N
• SMILES： OC(/C=C/C(=C/CO)/C)/C(/C)=C/CC1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 304.24036
• Monoisotopic Mass: 304.24023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 4.6

Experimental Properties

• Density: 0.963
• Boiling Point: 448.5°Cat760mmHg
• Flash Point: 197.6°C
• Refractive Index: 1.514
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids